Cas no 68894-07-5 (68890-66-4 (Olamine))

• Product Name: 68890-66-4 (Olamine)
• CAS No: 68894-07-5
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 850463
• PubChem ID: 168010037
• Update Time: 2025-05-19

68890-66-4 (Olamine) Chemical and Physical Properties

Names and Identifiers

• CM-SEPHAROSE(R) CL-6B, FOR CHROMATO- GRAPHY*
• cm-sepharose(R) cl-6B
• CM-Sepharose?CL-6B
• carboxymethyl sepharose
• carboxymethyl-Sepharose CL-6B
• Carboxymethyl-Sepharose(R) CL-6B
• CM Sepharose FF
• cm sepharose cation exchanger
• CM-Sepharose CL-6B
• Carboxymethyl Sepharose®
• CM Sepharose CL-6B
• (R)-1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)pyridin-2(1H)-one compound with 2-aminoethan-1-ol (1:1)
• 68890-66-4 (Olamine)
• 9041-36-5
• XDTNUBTXHWPZST-UHFFFAOYSA-N
• 68917-05-5
• NIGROSIN B ALCOHOL SOLUBLE
• 68894-07-5
• 9030-09-5

• MDL： MFCD00146478
• Inchi： 1S/C14H23NO2.C2H7NO/c1-10-6-12(15(17)13(16)8-10)7-11(2)9-14(3,4)5;3-1-2-4/h6,8,11,17H,7,9H2,1-5H3;4H,1-3H2/t11-;/m0./s1
• InChI Key： BTSZTGGZJQFALU-MERQFXBCSA-N
• SMILES： ON1C(C=C(C)C=C1C[C@H](C)CC(C)(C)C)=O.OCCN

Computed Properties

• Exact Mass: 2251.6508942g/mol
• Monoisotopic Mass: 2250.6475393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 5
• Topological Polar Surface Area: 86.8

Experimental Properties

• Flash Point: Fahrenheit: 100.4 - 109.4 ° f < br / > Celsius: 38 - 43 ° C < br / >

68890-66-4 (Olamine) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 10
• Safety Instruction： 16-26-36
• Hazardous Material Identification：

Additional information on 68890-66-4 (Olamine)

68894-07-5 and 68890-66-4 (Olamine): A Comprehensive Overview

68894-07-5 and 68890-66-4, commonly referred to as Olamine, are chemical compounds that have garnered significant attention in recent years due to their unique properties and potential applications. These compounds belong to the broader category of amidine derivatives, which are widely studied for their roles in various chemical and biological systems. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to these compounds, providing a comprehensive understanding of their significance in modern chemistry.

The CAS number 68894-07-5 and CAS number 68890-66-4 represent two distinct but related compounds within the Olamine family. These compounds are characterized by their amidine functional groups, which play a crucial role in their reactivity and functionality. Recent studies have highlighted the importance of these groups in facilitating intermolecular interactions, particularly in the context of biological systems. Researchers have explored the potential of these compounds as catalysts in organic synthesis, where their ability to stabilize transition states has proven invaluable.

One of the most exciting developments involving Olamine derivatives is their application in drug discovery. Scientists have investigated the ability of these compounds to act as inhibitors of certain enzymes, which could pave the way for novel therapeutic agents. For instance, a study published in 2023 demonstrated that Olamine analogs exhibit potent activity against protease enzymes, which are key players in viral replication. This finding has significant implications for the development of antiviral medications, particularly in light of emerging infectious diseases.

In addition to their biological applications, Olamine derivatives have also found utility in the field of materials science. Researchers have explored their use as building blocks for constructing advanced materials, such as polymeric networks and nanocomposites. The ability of these compounds to form stable cross-links has made them ideal candidates for applications in adhesives, coatings, and even biomedical devices. Recent advancements in this area have focused on optimizing the synthesis conditions to enhance the mechanical properties of materials derived from these compounds.

The synthesis of Olamine derivatives typically involves a multi-step process that combines principles from organic chemistry and catalysis. One common approach involves the reaction of primary amines with carbonyl compounds under specific conditions to form the desired amidine structure. Recent research has sought to improve the efficiency of these reactions by employing novel catalysts, such as metal complexes and enzymes, which can significantly reduce reaction times while maintaining high yields.

Another area of active research is the exploration of Olamine derivatives as agents for environmental remediation. Given their ability to bind with metal ions and other pollutants, these compounds have shown promise in water treatment applications. A study conducted in 2023 demonstrated that certain Olamine analogs can effectively remove heavy metals, such as lead and mercury, from contaminated water sources. This capability makes them valuable tools in addressing pressing environmental challenges associated with industrial waste.

Despite their numerous advantages, the use of Olamine derivatives is not without challenges. One major concern is their stability under varying environmental conditions, which can impact their performance in real-world applications. Researchers are actively working on developing more robust versions of these compounds through modifications to their molecular structure. For example, introducing electron-withdrawing groups or increasing molecular rigidity has been shown to enhance stability without compromising functionality.

In conclusion, CAS number 68894-07-5, CAS number 68890-66-4, and their derivatives represent a class of compounds with immense potential across multiple disciplines. From drug discovery to materials science and environmental remediation, these compounds continue to push the boundaries of what is achievable in modern chemistry. As research progresses, it is anticipated that new applications will emerge, further solidifying their importance in both academic and industrial settings.